Cas no 83637-11-0 (Cyclohexanecarboxylic acid, 6-ethyl-2,2-dimethyl-, ethyl ester, trans-)

• Product Name: Cyclohexanecarboxylic acid, 6-ethyl-2,2-dimethyl-, ethyl ester, trans-
• CAS No: 83637-11-0
• MF: C₁₃H₂₄O₂
• MW: 212.328464508057
• CID: 668772
• PubChem ID: 54441398
• Update Time: 2025-04-19

Cyclohexanecarboxylic acid, 6-ethyl-2,2-dimethyl-, ethyl ester, trans- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 6-ethyl-2,2-dimethyl-, ethyl ester, trans-
• ethyl (1S,6R)-6-ethyl-2,2-dimethylcyclohexane-1-carboxylate
• DTXSID20711363
• SCHEMBL10877156
• 83637-11-0

• Inchi： 1S/C13H24O2/c1-5-10-8-7-9-13(3,4)11(10)12(14)15-6-2/h10-11H,5-9H2,1-4H3/t10-,11-/m1/s1
• InChI Key： WOIYBMVBEIFQKM-GHMZBOCLSA-N
• SMILES： O(CC)C([C@H]1[C@H](CC)CCCC1(C)C)=O

Computed Properties

• Exact Mass: 212.177630004g/mol
• Monoisotopic Mass: 212.177630004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 26.3Ų